Cas no 1615714-29-8 (Ethyl6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylate)

• Product Name: Ethyl6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylate
• CAS No: 1615714-29-8
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 6793565
• PubChem ID: 138112278
• Update Time: 2025-10-28

Ethyl6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylate
• Ethyl6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylate
• 1615714-29-8

• Inchi： 1S/C10H9FN2O2/c1-2-15-10(14)7-5-12-8-3-6(11)4-13-9(7)8/h3-5,12H,2H2,1H3
• InChI Key： WGYYPWUGSGOPAI-UHFFFAOYSA-N
• SMILES： FC1C=NC2C(C(=O)OCC)=CNC=2C=1

Computed Properties

• Exact Mass: 208.06480570g/mol
• Monoisotopic Mass: 208.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55Ų

Additional information on Ethyl6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylate

Comprehensive Overview of Ethyl 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylate (CAS No. 1615714-29-8)

Ethyl 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylate (CAS No. 1615714-29-8) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their broad biological activity. The presence of a fluoro substituent at the 6-position and an ethyl carboxylate group at the 3-position enhances its reactivity and potential applications in drug discovery.

In recent years, the demand for fluorinated pyrrolopyridines has surged, driven by their role as key intermediates in the synthesis of bioactive molecules. Researchers are particularly interested in CAS No. 1615714-29-8 due to its potential in developing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The compound's molecular structure allows for versatile modifications, making it a valuable scaffold in medicinal chemistry. Additionally, its lipophilicity and metabolic stability are critical factors in optimizing drug candidates.

The synthesis of Ethyl 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylate typically involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards.

From an industrial perspective, CAS No. 1615714-29-8 is often discussed in the context of green chemistry and sustainable manufacturing. Companies are investing in eco-friendly synthetic routes to minimize waste and reduce environmental impact. This aligns with global trends favoring green solvents and catalyst recycling, which are frequently searched topics in scientific databases and AI-driven platforms.

Another area of interest is the compound's potential in personalized medicine. With the rise of precision oncology and targeted therapies, researchers are investigating how fluorinated heterocycles like this one can be tailored to specific patient genotypes. This has led to collaborations between academic institutions and biotech firms, further propelling the compound's relevance in modern drug development.

In summary, Ethyl 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carboxylate (CAS No. 1615714-29-8) represents a promising candidate for diverse applications in life sciences. Its structural versatility, combined with advancements in synthetic and analytical technologies, positions it as a focal point for future innovations. As the scientific community continues to explore its potential, this compound is likely to remain a subject of intense research and commercial interest.